Cas no 2058853-86-2 (3-methyl-2-(2-nitrophenyl)butanoic acid)

• Product Name: 3-methyl-2-(2-nitrophenyl)butanoic acid
• CAS No: 2058853-86-2
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6322380
• PubChem ID: 23534087
• Update Time: 2025-07-18

3-methyl-2-(2-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(2-nitrophenyl)butanoic acid
• 2058853-86-2
• SCHEMBL14347459
• EN300-1768024

• Inchi： 1S/C11H13NO4/c1-7(2)10(11(13)14)8-5-3-4-6-9(8)12(15)16/h3-7,10H,1-2H3,(H,13,14)
• InChI Key： RHSVKZUGEBRGBY-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1[N+](=O)[O-])C(C)C)=O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-methyl-2-(2-nitrophenyl)butanoic acid

Professional Introduction to 3-methyl-2-(2-nitrophenyl)butanoic acid (CAS No. 2058853-86-2)

3-methyl-2-(2-nitrophenyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2058853-86-2, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and biochemical research. This compound, featuring a butanoic acid backbone substituted with a methyl group and a 2-nitrophenyl moiety, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural configuration of 3-methyl-2-(2-nitrophenyl)butanoic acid positions it as a versatile building block for the development of novel therapeutic agents. The presence of the nitrophenyl group introduces a region of electron-withdrawing character, which can influence the reactivity and binding affinity of the molecule when incorporated into larger drug candidates. This feature has been explored in recent studies aimed at modulating biological pathways associated with inflammation, pain, and neurodegenerative disorders.

In contemporary pharmaceutical research, derivatives of 3-methyl-2-(2-nitrophenyl)butanoic acid have been investigated for their potential as inhibitors of specific enzyme targets. For instance, modifications to the nitrophenyl substituent have been shown to enhance binding interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in the biosynthesis of pro-inflammatory mediators. Preliminary computational studies suggest that optimizing the electronic properties of this moiety could lead to more potent and selective inhibitors with improved pharmacokinetic profiles.

The utility of 3-methyl-2-(2-nitrophenyl)butanoic acid extends beyond its role as a synthetic intermediate. Its carboxylic acid functionality allows for further derivatization through esterification, amidation, or coupling reactions, enabling the creation of diverse molecular architectures. These derivatives have been tested in vitro for their ability to interact with biological targets, including receptors and ion channels, which are implicated in conditions such as cardiovascular disease and metabolic disorders.

Recent advancements in green chemistry have prompted investigations into sustainable synthetic routes for 3-methyl-2-(2-nitrophenyl)butanoic acid. Researchers have employed catalytic methods and solvent-free reactions to improve yield and reduce waste, aligning with the growing emphasis on environmentally conscious practices in drug development. Such innovations not only enhance efficiency but also contribute to the overall sustainability of medicinal chemistry processes.

The pharmacological potential of 3-methyl-2-(2-nitrophenyl)butanoic acid has also been explored in preclinical models. Studies indicate that certain derivatives exhibit anti-inflammatory effects by modulating cytokine production and inhibiting key signaling pathways. Additionally, anecdotal evidence suggests that compounds structurally related to this molecule may possess analgesic properties, making them promising candidates for further clinical investigation.

In conclusion, 3-methyl-2-(2-nitrophenyl)butanoic acid (CAS No. 2058853-86-2) represents a fascinating compound with broad applications in medicinal chemistry. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. As research continues to uncover new synthetic strategies and pharmacological effects, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.